Cas no 2138428-13-2 (N,N-dimethyl-1-(propan-2-yl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-2-amine)

• Product Name: N,N-dimethyl-1-(propan-2-yl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-2-amine
• CAS No: 2138428-13-2
• MF: C₁₁H₂₀N₄
• MW: 208.303301811218
• CID: 5799972
• PubChem ID: 165465456
• Update Time: 2025-07-09

N,N-dimethyl-1-(propan-2-yl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-1-(propan-2-yl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-2-amine
• EN300-800062
• 2138428-13-2

• Inchi： 1S/C11H20N4/c1-8(2)15-10-5-6-12-7-9(10)13-11(15)14(3)4/h8,12H,5-7H2,1-4H3
• InChI Key： MCUNTFLLVYNCPJ-UHFFFAOYSA-N
• SMILES： N1(C(N(C)C)=NC2CNCCC1=2)C(C)C

Computed Properties

• Exact Mass: 208.16879665g/mol
• Monoisotopic Mass: 208.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 33.1Ų

Additional information on N,N-dimethyl-1-(propan-2-yl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-2-amine

Research Brief on N,N-dimethyl-1-(propan-2-yl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-2-amine (CAS: 2138428-13-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of N,N-dimethyl-1-(propan-2-yl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-2-amine (CAS: 2138428-13-2) as a promising scaffold for drug development. This compound, characterized by its unique imidazo[4,5-c]pyridine core, has garnered attention due to its versatile pharmacological properties and potential applications in targeting various disease pathways.

The primary objective of recent studies has been to elucidate the molecular mechanisms underlying the biological activity of this compound. Researchers have employed a combination of computational modeling, in vitro assays, and in vivo studies to investigate its interactions with key cellular targets. Preliminary results suggest that the compound exhibits significant affinity for specific kinase enzymes, which are often implicated in cancer and inflammatory diseases.

One notable study published in the Journal of Medicinal Chemistry explored the compound's inhibitory effects on a panel of kinases, revealing selective activity against certain isoforms. The researchers utilized X-ray crystallography to determine the binding mode of the compound within the kinase active site, providing valuable insights for further structure-activity relationship (SAR) optimization. These findings underscore the potential of this scaffold for the development of targeted kinase inhibitors.

In addition to its kinase inhibitory properties, recent investigations have also explored the compound's potential as a modulator of epigenetic enzymes. A study in ACS Chemical Biology demonstrated that N,N-dimethyl-1-(propan-2-yl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-2-amine can influence the activity of histone deacetylases (HDACs), suggesting a possible role in epigenetic therapy. This dual functionality highlights the compound's versatility and broad therapeutic potential.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of the compound. Current research efforts are focused on improving its bioavailability and reducing off-target effects through systematic medicinal chemistry approaches. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into clinical candidates.

In conclusion, N,N-dimethyl-1-(propan-2-yl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-2-amine represents a compelling case study in the intersection of chemical biology and drug discovery. Its unique structural features and multifaceted biological activities position it as a valuable tool for further research and development. Future studies will likely explore its applications in personalized medicine and combination therapies, paving the way for innovative treatment strategies.